Cas no 180966-21-6 (1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-)

• Product Name: 1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-
• CAS No: 180966-21-6
• MF: C₄₅H₈₄N₆S₆
• MW: 901.578663825989
• CID: 1372013
• Update Time: 2024-08-16

1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris- Chemical and Physical Properties

Names and Identifiers

• 1,9-Dithia-5,13-diazacyclohexadecane,5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-
• 1,9-Dithia-5,13-diazacyclohexadecane, 5,5',5''-[1,3,5-benzenetriyltris(methylene)]tris-

• Inchi： 1S/C45H84N6S6/c1-13-46-14-2-26-53-32-8-20-49(19-7-31-52-25-1)40-43-37-44(41-50-21-9-33-54-27-3-15-47-16-4-28-55-34-10-22-50)39-45(38-43)42-51-23-11-35-56-29-5-17-48-18-6-30-57-36-12-24-51/h37-39,46-48H,1-36,40-42H2
• InChI Key： IEOAZBJWPLSUOX-UHFFFAOYSA-N
• SMILES： C1(CN2CCCSCCCNCCCSCCC2)=CC(CN2CCCSCCCNCCCSCCC2)=CC(CN2CCCSCCCNCCCSCCC2)=C1

Computed Properties

• Exact Mass: 900.50892

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 946.1±65.0 °C(Predicted)
• PSA: 45.81
• pka: 10.81±0.20(Predicted)